Cas no 54855-79-7 (5,6-dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one)
54855-79-7 structure
Product Name:5,6-dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
CAS No:54855-79-7
MF:C7H10N2OS
MW:170.232100009918
CID:942981
PubChem ID:135494970
Update Time:2025-04-19
5,6-dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dimethyl-2-methylsulfanyl-1h-pyrimidin-4-one
- 2-Methylthio-4-keto-5,6-dimethylpyrimidin
- 5,6-dimethyl-2-(methylsulfanyl)pyrimidin-4(1h)-one
- 5,6-dimethyl-2-(methylthio)pyrimidin-4(3H)-one
- 5,6-Dimethyl-2-methylmercapto-3H-pyrimidin-4-on
- 5,6-dimethyl-2-methylsulfanyl-3H-pyrimidin-4-one
- 5-Methyl-6-hydroxy-4-methyl-2-methylthiopyrimidine
- AC1L6I1S
- AC1Q693M
- CTK5A2669
- NSC106579
- ST091628
- SureCN9879119
- SureCN9879120
- G40478
- MFCD07022814
- SCHEMBL9879119
- 54855-79-7
- DB-196203
- F2716-0623
- 5,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-ol
- 5,6-dimethyl-2-(methylsulfanyl)pyrimidin-4(3H)-one
- 5,6-dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
- 4(3H)-Pyrimidinone, 5,6-dimethyl-2-(methylthio)-
- NSC-106579
- HMS1632M09
- STK523437
- 4,5-dimethyl-2-methylsulfanyl-1H-pyrimidin-6-one
- CS-0045962
- 5,6-Dimethyl-2-(methylthio)pyrimidin-4(1H)-one
- 5,6-Dimethyl-2-(methylthio)-4(3h)-pyrimidinone
- AKOS021982649
- EN300-6805325
- 5,6-DIMETHYL-2-(METHYLSULFANYL)-4(3H)-PYRIMIDINONE
- AKOS005454423
- DTXSID10295965
-
- Inchi： 1S/C7H10N2OS/c1-4-5(2)8-7(11-3)9-6(4)10/h1-3H3,(H,8,9,10)
- InChI Key： ZLKSFIQDRGDZCG-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(C)=C(C)C(N1)=O
Computed Properties
- Exact Mass: 170.0515
- Monoisotopic Mass: 170.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 268.9°C at 760 mmHg
- Flash Point: 116.4°C
- Refractive Index: 1.603
- PSA: 41.46
- LogP: 1.10860
5,6-dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337736-100mg |
5,6-Dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
54855-79-7 | 95%+ | 100mg |
$515 | 2021-08-18 | |
| Chemenu | CM337736-250mg |
5,6-Dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
54855-79-7 | 95%+ | 250mg |
$658 | 2021-08-18 | |
| Chemenu | CM337736-1g |
5,6-Dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
54855-79-7 | 95%+ | 1g |
$975 | 2021-08-18 | |
| Chemenu | CM337736-100mg |
5,6-Dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
54855-79-7 | 95%+ | 100mg |
$339 | 2023-02-02 | |
| Chemenu | CM337736-250mg |
5,6-Dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
54855-79-7 | 95%+ | 250mg |
$405 | 2023-02-02 | |
| Chemenu | CM337736-1g |
5,6-Dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
54855-79-7 | 95%+ | 1g |
$643 | 2023-02-02 | |
| Enamine | EN300-6805325-0.05g |
5,6-dimethyl-2-(methylsulfanyl)-1,4-dihydropyrimidin-4-one |
54855-79-7 | 95% | 0.05g |
$76.0 | 2023-07-09 | |
| Enamine | EN300-6805325-0.1g |
5,6-dimethyl-2-(methylsulfanyl)-1,4-dihydropyrimidin-4-one |
54855-79-7 | 95% | 0.1g |
$113.0 | 2023-07-09 | |
| Enamine | EN300-6805325-0.25g |
5,6-dimethyl-2-(methylsulfanyl)-1,4-dihydropyrimidin-4-one |
54855-79-7 | 95% | 0.25g |
$162.0 | 2023-07-09 | |
| Enamine | EN300-6805325-0.5g |
5,6-dimethyl-2-(methylsulfanyl)-1,4-dihydropyrimidin-4-one |
54855-79-7 | 95% | 0.5g |
$310.0 | 2023-07-09 |
5,6-dimethyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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